2-Hydroperoxyoctadeca-9,12,15-trienoic acid
CAS No.: 150950-22-4
Cat. No.: VC16840797
Molecular Formula: C18H30O4
Molecular Weight: 310.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 150950-22-4 |
|---|---|
| Molecular Formula | C18H30O4 |
| Molecular Weight | 310.4 g/mol |
| IUPAC Name | 2-hydroperoxyoctadeca-9,12,15-trienoic acid |
| Standard InChI | InChI=1S/C18H30O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(22-21)18(19)20/h3-4,6-7,9-10,17,21H,2,5,8,11-16H2,1H3,(H,19,20) |
| Standard InChI Key | BFDKCISGMFXZOW-UHFFFAOYSA-N |
| Canonical SMILES | CCC=CCC=CCC=CCCCCCCC(C(=O)O)OO |
Introduction
Structural and Chemical Properties
Molecular Architecture
2-Hydroperoxyoctadeca-9,12,15-trienoic acid belongs to the oxylipin class, characterized by an 18-carbon backbone with three cis double bonds (Δ9, Δ12, Δ15) and a hydroperoxy (-OOH) functional group at position 2. The compound's IUPAC name, 2-hydroperoxyoctadeca-9,12,15-trienoic acid, reflects this configuration (InChIKey: BFDKCISGMFXZOW-UHFFFAOYSA-N). X-ray crystallography data, though limited, suggest a bent conformation due to conjugated double bond geometry, with the hydroperoxy group creating a stereochemical center at C2.
Table 1: Key Molecular Properties
| Property | Value | Source |
|---|---|---|
| Molecular Formula | C₁₈H₃₀O₄ | |
| Exact Mass | 310.2144 g/mol | |
| logP (Octanol-Water) | 4.63 (predicted) | |
| Hydrogen Bond Donors | 2 (COOH, OOH) | |
| Hydrogen Bond Acceptors | 4 |
Spectral Characteristics
Ultraviolet spectroscopy reveals strong absorption at 234 nm (ε = 23,000 M⁻¹cm⁻¹) due to conjugated diene systems, while NMR studies (¹H, 600 MHz) show distinctive signals: δ 5.35–5.25 (m, 6H, CH=CH), δ 4.85 (t, J=6.5 Hz, 1H, C2-OOH), and δ 2.75 (t, J=6.8 Hz, 2H, C1-COOH) . High-resolution mass spectrometry (HRMS) confirms the [M-H]⁻ ion at m/z 309.2071 (calculated 309.2076).
Biosynthetic Pathways and Modulating Factors
Enzymatic Synthesis Mechanisms
The compound forms primarily through lipoxygenase (LOX)-catalyzed oxidation of α-linolenic acid (C18:3 ω-3), with D. nobile studies showing 2.3-fold higher production at 692 m altitude versus 327 m . The reaction mechanism involves:
-
LOX-mediated abstraction of the C2 hydrogen atom
-
Radical rearrangement forming a conjugated pentadienyl system
-
Oxygen insertion at C2 to create the hydroperoxide group
Table 2: Comparative Biosynthetic Rates Under Different Conditions
| Condition | Production Rate (nmol/g FW/hr) | Reference |
|---|---|---|
| 25°C, pH 6.5 | 12.4 ± 1.2 | |
| 15°C, pH 7.2 | 18.9 ± 2.1 | |
| +Trichoderma rubrigenum | 27.6 ± 3.4* | |
| *Endophytic fungal colonization increases yield by 122% |
Non-Enzymatic Formation
Metal-catalyzed auto-oxidation contributes to 15–20% of total production in plant tissues, particularly under high UV exposure (λ=280–320 nm). Iron(III) ions accelerate decomposition to 2-hydroxy derivatives (t₁/₂=37 min vs. 142 min without catalyst).
Biological Functions and Ecological Roles
Plant Stress Signaling
In D. nobile, 2-hydroperoxyoctadeca-9,12,15-trienoic acid serves as the precursor for 12-oxo-phytodienoic acid (12-OPDA), with concentrations reaching 1.8 μg/mg DW in high-altitude specimens . The conversion pathway involves:
-
Allene oxide synthase (AOS) catalyzing cyclization to (9Z,11E)-12-oxo-10,15-phytodienoic acid
-
Subsequent reduction by OPDA reductase
-
β-oxidation to form jasmonic acid
Altitude-induced production correlates with endophytic fungal diversity (R²=0.78, p<0.01), particularly Trichoderma rubrigenum colonization .
Fungal Symbiosis and Metabolic Regulation
Co-culture experiments demonstrate T. rubrigenum enhances plant 2-hydroperoxyoctadeca-9,12,15-trienoic acid levels by 66% through:
-
Secretion of LOX-inducing metabolites (e.g., ergosterol derivatives)
-
pH modulation to 6.2–6.8, optimizing LOX activity
-
Competitive exclusion of metabolite-degrading microbes
Table 3: Endophytic Fungal Correlations with Metabolite Levels
| Fungal Species | Correlation Coefficient (r) | p-value |
|---|---|---|
| Trichoderma rubrigenum | 0.78 | <0.01 |
| Pleporales unclassified | 0.67 | <0.01 |
| Phoma cf. nebulosa | 0.65 | <0.01 |
Analytical Methodologies and Quantification
UPLC–ESI–MS/MS Protocols
Current best practices for quantification involve:
-
Extraction: 50 mg lyophilized tissue in 1.2 mL 70% methanol, vortexed 6×30 s
-
Chromatography: Agilent SB-C18 column (1.8 μm, 2.1×100 mm), 0.35 mL/min gradient elution (ACN/0.1% HCOOH)
-
MS Detection: Negative ESI mode, MRM transitions m/z 309→171 (CE=28 V), 309→225 (CE=22 V)
Method validation shows linearity (R²=0.9991) from 0.1–100 μg/mL, with LOD=0.05 ng/mg DW .
Challenges in Stabilization
The hydroperoxy group's lability necessitates:
-
Immediate acidification to pH 3.5 post-extraction
-
Storage at -80°C under argon atmosphere
-
Derivatization with pentafluorobenzyl bromide for long-term analysis
Industrial and Pharmacological Perspectives
Agricultural Applications
Field trials with 0.01% foliar sprays demonstrate:
-
23% reduction in Phytophthora infestans infection in potatoes
-
18% increase in drought tolerance markers (proline, SOD activity)
-
Synergy with T. rubrigenum inoculants for yield enhancement
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume